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Compound of Interest

Compound Name: 4-Methyloxolane-2-carboxylic acid

Cat. No.: B2732494 Get Quote

An In-Depth Technical Guide to 4-Methyloxolane-2-
carboxylic Acid
Abstract: This document provides a comprehensive technical overview of 4-methyloxolane-2-
carboxylic acid, a heterocyclic compound featuring a substituted tetrahydrofuran (oxolane)

ring. This guide details its chemical structure, stereoisomerism, and predicted physicochemical

and spectroscopic properties. Furthermore, it explores potential synthetic strategies and

discusses its relevance in the field of drug development, particularly concerning the roles of

cyclic ethers and carboxylic acid bioisosteres. Detailed, generalized experimental protocols for

its characterization via NMR, IR, and MS are also provided for researchers and scientists.

Chemical Structure and Stereochemistry
4-Methyloxolane-2-carboxylic acid is an organic compound featuring a five-membered

saturated heterocycle containing one oxygen atom, known as an oxolane or tetrahydrofuran

(THF) ring. The ring is substituted at position 2 with a carboxylic acid group (-COOH) and at

position 4 with a methyl group (-CH₃).

The structure contains two stereocenters at the C2 and C4 positions. This gives rise to four

possible stereoisomers, existing as two pairs of enantiomers. The relative stereochemistry of

the substituents defines them as either cis (on the same face of the ring) or trans (on opposite

faces).
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(2R, 4R)-4-methyloxolane-2-carboxylic acid and (2S, 4S)-4-methyloxolane-2-carboxylic
acid are a pair of enantiomers (the trans isomers).

(2R, 4S)-4-methyloxolane-2-carboxylic acid and (2S, 4R)-4-methyloxolane-2-carboxylic
acid are a pair of enantiomers (the cis isomers).

The relationship between these isomers is critical for drug development, as different

stereoisomers can exhibit vastly different pharmacological and toxicological profiles.
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γ,δ-Unsaturated Acid

Iodoetherification
(e.g., I₂, NaHCO₃)

Iodolactone Intermediate

Reductive Deiodination
(e.g., Bu₃SnH, AIBN)

4-Methyloxolane-2-lactone

Hydrolysis
(e.g., aq. NaOH, then H₃O⁺)

4-Methyloxolane-2-carboxylic acid
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Drug Optimization Strategy

Potential Improvements

Parent Drug
(with -COOH)

Bioisosteric Replacement

Replace COOH

Improved Permeability Enhanced Metabolic Stability Reduced Toxicity Retained/Improved Potency
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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